Cas no 2056-22-6 (N,N'-bis(2-chlorobenzyl)heptane-1,7-diaminium dichloride)

N,N'-bis(2-chlorobenzyl)heptane-1,7-diaminium dichloride structure
2056-22-6 structure
Product Name:N,N'-bis(2-chlorobenzyl)heptane-1,7-diaminium dichloride
CAS No:2056-22-6
MF:C21H30Cl4N2
MW:452.288301944733
CID:1394681
PubChem ID:16341
Update Time:2025-04-20

N,N'-bis(2-chlorobenzyl)heptane-1,7-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

    • N,N'-bis(2-chlorobenzyl)heptane-1,7-diaminium dichloride
    • N,N'-Bis(o-chlorobenzyl)heptamethylenediamine dihydrochloride
    • 1,7-Heptanediamine, N,N'-bis(o-chlorobenzyl)-, dihydrochloride
    • N,N'-Heptamethylenebis(2-chlorobenzylamine) dihydrochloride
    • 2056-22-6
    • Benzylamine, N,N'-heptamethylenebis(2-chloro-, dihydrochloride
    • HEPTAMETHYLENEDIAMINE, N,N'-BIS(o-CHLOROBENZYL)-, DIHYDROCHLORIDE
    • Inchi: 1S/C21H28Cl2N2.2ClH/c22-20-12-6-4-10-18(20)16-24-14-8-2-1-3-9-15-25-17-19-11-5-7-13-21(19)23;;/h4-7,10-13,24-25H,1-3,8-9,14-17H2;2*1H
    • InChI Key: BILUIINOGWXODV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C[NH2+]CCCCCCC[NH2+]CC1C=CC=CC=1Cl.[Cl-].[Cl-]

Computed Properties

  • Exact Mass: 419.8818
  • Monoisotopic Mass: 450.116310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 297
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • PSA: 28.2
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